Cas no 1533951-17-5 ((1H-pyrrol-2-yl)methanesulfonyl chloride)

• Product Name: (1H-pyrrol-2-yl)methanesulfonyl chloride
• CAS No: 1533951-17-5
• MF: C₅H₆ClNO₂S
• MW: 179.624639034271
• CID: 6193078
• PubChem ID: 83529923
• Update Time: 2025-07-21

(1H-pyrrol-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1H-pyrrol-2-yl)methanesulfonyl chloride
• EN300-1987083
• 1533951-17-5

• Inchi： 1S/C5H6ClNO2S/c6-10(8,9)4-5-2-1-3-7-5/h1-3,7H,4H2
• InChI Key： RRLKTTLQZBIXIT-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC=CN1)(=O)=O

Computed Properties

• Exact Mass: 178.9807773g/mol
• Monoisotopic Mass: 178.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles